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Compound of Interest

Compound Name: 2,2-dihydroxyacetic Acid

Cat. No.: B7802653

An In-depth Technical Guide to 2,2-Dihydroxyacetic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2-dihydroxyacetic acid, also
known as glyoxylic acid monohydrate. It covers its fundamental chemical properties, biological
significance, and practical applications in research and development, with a focus on data
presentation and experimental methodologies.

Core Chemical Identifiers
« CAS Number: 563-96-2[1][2][3][4][5]

e Molecular Formula: C2HaO0a4[1][2][3][5]

Physicochemical and Structural Data

The quantitative properties of 2,2-dihydroxyacetic acid are summarized in the table below,
providing a foundational dataset for experimental design and computational modeling.
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Property Value Citation(s)
Molecular Weight 92.05 g/mol [1112]1[5]
IUPAC Name 2,2-dihydroxyacetic acid [3]

Glyoxylic acid monohydrate,
Synonyms ) ) [4115]
Formylformic acid

Melting Point 49-52 °C
GOCCREQJUBABAL-

InChl Key [3]
UHFFFAOYSA-N

SMILES C(C(=0)0)(0)O [2][3]

) >95% to =98% (Varies by

Purity ) [2][5]

supplier)

White to light yellow crystalline
Appearance [4]
powder

N -20°C or -80°C, stored under
Storage Conditions ) [1][2][6]
nitrogen

Biological Role and Research Applications

2,2-Dihydroxyacetic acid is an endogenous metabolite with significant roles in various
biological processes and synthetic applications.[7][8]

Metabolic Significance: The Glyoxylate Cycle A key role of 2,2-dihydroxyacetic acid (as
glyoxylate) is as a central intermediate in the glyoxylate cycle.[1][5] This metabolic pathway is
crucial for certain organisms, including bacteria, fungi, and plants, enabling them to synthesize
carbohydrates from fatty acids.[1][5] This is particularly important for energy production and
growth when simple sugars are unavailable. The core enzymes in this cycle are isocitrate lyase
and malate synthase.[1]
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Caption: The Glyoxylate Cycle pathway involving 2,2-dihydroxyacetic acid (Glyoxylate).

Role in Glycation and Disease As an aldehyde, 2,2-dihydroxyacetic acid is highly reactive
and can modify proteins to form advanced glycation end products (AGESs).[1][5] The
accumulation of AGEs is implicated in the pathogenesis of various diseases, including diabetic
complications. Furthermore, it is associated with primary hyperoxaluria, an inborn error of
metabolism.[5][9]

Applications in Chemical Synthesis 2,2-Dihydroxyacetic acid serves as a versatile
intermediate in organic synthesis. It is notably used in the production of 3-aminocoumarone
derivatives. These derivatives exhibit significant chemiluminescence, making them valuable for
developing assays to detect hydrogen peroxide or evaluate enzyme activity, such as that of
urease.[6]
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Caption: Workflow for the application of 2,2-dihydroxyacetic acid in chemiluminescence
assays.

Experimental Protocols

Detailed and reproducible protocols are critical for research. The following section outlines
methodologies for preparing solutions of 2,2-dihydroxyacetic acid for experimental use.

Protocol: Preparation of Stock Solutions

Due to its reactivity and potential for degradation, stock solutions should be prepared fresh. If
storage is necessary, solutions should be aliquoted and stored under nitrogen to minimize
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oxidation and hydrolysis.[6]

o Storage of Stock Solutions:

o -80°C for up to 6 months.[6]

o -20°C for up to 1 month.[6]

o Note: Avoid repeated freeze-thaw cycles.[7]

e Dissolution Procedure:

o Select the appropriate solvent based on the required final concentration and vehicle

compatibility for the experiment.

o Add the solvent to the vial containing the powdered 2,2-dihydroxyacetic acid.

o If precipitation or phase separation occurs, gentle heating (e.g., to 37°C) and/or sonication

in an ultrasonic bath can be used to facilitate complete dissolution.[6][7]

Solubility Data

The solubility of 2,2-dihydroxyacetic acid has been determined in various solvent systems

commonly used in drug discovery and development. The data below is crucial for formulation

design.[6]

Solvent System

Achieved Concentration &
Appearance

Citation

10% DMSO, 40% PEG300,
5% Tween-80, 45% Saline

= 2.5 mg/mL (27.16 mM);
Clear solution

[6]

10% DMSO, 90% (20% SBE-
B-CD in Saline)

> 2.5 mg/mL (27.16 mM);
Clear solution

[6]

10% DMSO, 90% Corn QOil

> 2.5 mg/mL (27.16 mM);

Clear solution

[6]

Water

Highly soluble

[1]14]
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Safety and Handling

Appropriate safety measures must be observed when handling 2,2-dihydroxyacetic acid.
» Signal Word: Danger

e Hazard Statements:

o

H290: May be corrosive to metals.

H315: Causes skin irritation.

o

[¢]

H317: May cause an allergic skin reaction.

[¢]

H318: Causes serious eye damage.

o Recommendations: Handle in a well-ventilated area using appropriate personal protective
equipment (PPE), including gloves and safety glasses. Refer to the Material Safety Data
Sheet (MSDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS number and molecular formula of 2,2-
dihydroxyacetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7802653#cas-number-and-molecular-formula-of-2-2-
dihydroxyacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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